Cas no 80106-09-8 (3,9-dihydro-8-nitro-1H-Purine-2,6-dione)

80106-09-8 structure
Product name:3,9-dihydro-8-nitro-1H-Purine-2,6-dione
3,9-dihydro-8-nitro-1H-Purine-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 3,9-dihydro-8-nitro-1H-Purine-2,6-dione
- 8-Nitroxanthine
- 8-NITROXANTHINE,>97
- SY281536
- Q27456898
- SCHEMBL792387
- 8-Nitro-3,7-Dihydro-1h-Purine-2,6-Dione
- 8-nitro xanthine
- E86436
- 8-Nitro-9H-purine-2,6-diol
- 8-nitro-3,7-dihydropurine-2,6-dione
- MFCD11975442
- 8NX
- AKOS016015914
- 80106-09-8
-
- MDL: MFCD34577173
- Inchi: InChI=1S/C5H3N5O4/c11-3-1-2(8-5(12)9-3)7-4(6-1)10(13)14/h(H3,6,7,8,9,11,12)
- InChI Key: LXDVSSPKQAHSGS-UHFFFAOYSA-N
- SMILES: C12=C(NC(=O)NC1=O)N=C(N2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 197.01850359g/mol
- Monoisotopic Mass: 197.01850359g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 133Ų
3,9-dihydro-8-nitro-1H-Purine-2,6-dione Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1187271-1g |
8-Nitro-9H-purine-2,6-diol |
80106-09-8 | >95% | 1g |
$385 | 2024-07-19 | |
eNovation Chemicals LLC | Y1187271-0.25g |
8-Nitro-9H-purine-2,6-diol |
80106-09-8 | >95% | 0.25g |
$320 | 2024-07-19 | |
A2B Chem LLC | AH54175-1g |
8-Nitroxanthine |
80106-09-8 | >95% | 1g |
$623.00 | 2024-04-19 | |
Chemenu | CM593976-250mg |
8-Nitroxanthine |
80106-09-8 | 95%+ | 250mg |
$417 | 2024-07-23 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1594098-1g |
8-Nitro-3,7-dihydro-1H-purine-2,6-dione |
80106-09-8 | 98% | 1g |
¥4172.00 | 2024-07-28 | |
eNovation Chemicals LLC | Y1187271-0.1g |
8-Nitro-9H-purine-2,6-diol |
80106-09-8 | >95% | 0.1g |
$320 | 2025-02-26 | |
eNovation Chemicals LLC | Y1187271-1g |
8-Nitro-9H-purine-2,6-diol |
80106-09-8 | >95% | 1g |
$385 | 2025-02-26 | |
eNovation Chemicals LLC | Y1187271-0.25g |
8-Nitro-9H-purine-2,6-diol |
80106-09-8 | >95% | 0.25g |
$320 | 2025-02-24 | |
SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY281536-5g |
8-Nitro-9H-purine-2,6-diol |
80106-09-8 | >95% | 5g |
¥6500.00 | 2024-07-09 | |
SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY281536-0.25g |
8-Nitro-9H-purine-2,6-diol |
80106-09-8 | >95% | 0.25g |
¥1192.00 | 2024-07-09 |
3,9-dihydro-8-nitro-1H-Purine-2,6-dione Related Literature
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Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
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Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
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Marie Versaevel,Maryam Riaz,Thomas Grevesse,Sylvain Gabriele Soft Matter, 2013,9, 6665-6676
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Conrad Fischer,Tobias Gruber,Wilhelm Seichter,Edwin Weber Org. Biomol. Chem., 2011,9, 4347-4352
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Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
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7. Book reviews
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Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
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Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:80106-09-8)3,9-dihydro-8-nitro-1H-Purine-2,6-dione

Purity:99%/99%
Quantity:1g/5g
Price ($):374.0/815.0